5-(2-Fluorophenyl)-4-methyl-1,2-oxazol-3-amine
Overview
Description
5-(2-Fluorophenyl)-4-methyl-1,2-oxazol-3-amine is a useful research compound. Its molecular formula is C10H9FN2O and its molecular weight is 192.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activity
Researchers have explored microwave-assisted synthesis techniques to create novel compounds with potential antimicrobial properties. For instance, the development of novel 1,3,4-thiadiazoles and 1,2,4-triazoles derived from related precursors has shown significant in vitro antibacterial and antifungal activity. These findings highlight the role of such compounds in addressing microbial resistance through new pharmacological strategies (Dengale et al., 2019).
Antimicrobial and Antifungal Applications
The synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been a focus of research. Compounds synthesized from various ester ethoxycarbonylhydrazones with primary amines have shown promising antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Antitumor Applications
The exploration of amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles represents another significant area of application. These compounds have demonstrated potent antitumor properties, with studies focusing on their mechanism of action and potential as clinical agents. The research suggests that modifications to the molecular structure can enhance the therapeutic potential of these compounds (Bradshaw et al., 2002).
Chemical Synthesis and Characterization
The chemical synthesis and characterization of derivatives, such as thiadiazolylpyridinyl/indolylisoxazolyl quinazolinone-4-ones, have been investigated for their antipsychotic and anticonvulsant activities. These studies provide insights into the structure-activity relationships of these compounds, contributing to the development of novel therapeutic agents (Kaur et al., 2010).
Catalyst- and Solvent-Free Synthesis
Innovative synthesis approaches, such as catalyst- and solvent-free synthesis of benzamide derivatives through microwave-assisted Fries rearrangement, offer eco-friendly alternatives to traditional synthesis methods. These approaches not only improve efficiency but also contribute to the development of sustainable chemical synthesis processes (Moreno-Fuquen et al., 2019).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds such as indole derivatives have been shown to possess various biological activities, affecting a wide range of biochemical pathways .
Pharmacokinetics
Similar compounds have been studied, and their pharmacokinetic properties could provide some insights .
Result of Action
Related compounds have been shown to have various biological activities, which could provide some insights into the potential effects of this compound .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of similar compounds .
Properties
IUPAC Name |
5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2O/c1-6-9(14-13-10(6)12)7-4-2-3-5-8(7)11/h2-5H,1H3,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIOGWZAQOHZMFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(ON=C1N)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1472730-27-0 |
Source
|
| Record name | 5-(2-fluorophenyl)-4-methyl-1,2-oxazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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